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Compound of Interest

Compound Name: Nitroso nitrate;ruthenium

Cat. No.: B15485694 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling Ruthenium(III) nitrosyl nitrate. It is

intended for researchers, scientists, and professionals in drug development and laboratory

settings. Adherence to these guidelines is crucial for minimizing risks associated with this

hazardous chemical.

Chemical Identifier:

Name: Ruthenium(III) nitrosyl nitrate

CAS Number: 34513-98-9

Appearance: Red/brown crystalline solid or orange to brown liquid solution.[1][2]

Hazard Identification and Health Effects
Ruthenium(III) nitrosyl nitrate is classified as a hazardous substance. It is a corrosive and

oxidizing agent that can cause severe skin burns and eye damage.[3][4][5] Inhalation of its

vapors, dust, or mist can be harmful and may cause respiratory tract irritation.[1][3] Ingestion

may lead to irritation of the digestive tract.[1]

Summary of Health Hazards:
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Hazard Route Potential Health Effects

Inhalation
Harmful; may cause respiratory tract irritation.[1]

[3]

Skin Contact Causes severe skin burns and irritation.[1][3][4]

Eye Contact
Causes severe eye damage and irritation.[1][3]

[4]

Ingestion
Harmful; may cause irritation of the digestive

tract.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensure personal safety. The following table

summarizes the required PPE for handling Ruthenium(III) nitrosyl nitrate.
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PPE Category Minimum Requirements
Specifications and
Recommendations

Eye and Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[4] A

face shield should be worn

when there is a significant risk

of splashing.

Skin and Body Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

contact.[6] For extended

contact or immersion, consult

glove manufacturer's

compatibility data for nitric acid

and ruthenium compounds.

Always inspect gloves for tears

or punctures before use and

replace immediately if

compromised.[6]

Lab Coat/Protective Clothing

Wear a lab coat, and for larger

quantities or higher risk

procedures, use fire/flame

resistant and impervious

clothing.[4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation is experienced, or

when handling the solid form

to prevent dust inhalation.[1][4]

For solid materials, a dust

mask (e.g., N95) may be

appropriate.[5]
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Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and exposure.

Operational Plan:

Ventilation: Always handle Ruthenium(III) nitrosyl nitrate in a well-ventilated area, preferably

within a chemical fume hood.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[1][4] Do not breathe dust, vapor, mist, or gas.[1][4]

Hygiene: Wash hands thoroughly after handling.[3][4] Contaminated work clothing should not

be allowed out of the workplace and must be washed before reuse.[3][4]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed.[1]

Store in a corrosion-resistant container.[4]

Keep away from incompatible materials such as combustible materials, reducing agents, and

finely powdered metals.[3]

Emergency Procedures and Disposal
First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://pim-resources.coleparmer.com/sds/04659.pdf
https://pim-resources.coleparmer.com/sds/04659.pdf
https://www.echemi.com/sds/ruthenium-nitrosyl-nitrate-pd2103181004.html
https://www.fishersci.com/store/msds?partNumber=AC365045000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[1]

[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[1][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3][4]

Disposal Plan: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations.[3][4] Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.[3] Do not empty into drains.[3]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling Ruthenium(III) nitrosyl nitrate

in a laboratory setting.
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Caption: Standard workflow for handling Ruthenium(III) nitrosyl nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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